Cas no 2029609-68-3 (1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2029609-68-3
• MF: C₁₃H₂₃F₂N
• MW: 231.325230836868
• CID: 6018715
• PubChem ID: 165673328
• Update Time: 2025-06-09

1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine
• EN300-1942046
• 2029609-68-3

• Inchi： 1S/C13H23F2N/c14-13(15)8-6-12(16,7-9-13)10-11-4-2-1-3-5-11/h11H,1-10,16H2
• InChI Key： GFVBKFYCOCAGBU-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(CC1CCCCC1)N)F

Computed Properties

• Exact Mass: 231.17985606g/mol
• Monoisotopic Mass: 231.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2029609-68-3)

1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and properties, is a derivative of cyclohexane featuring both fluoro and amine functional groups. The presence of these substituents imparts distinct characteristics that make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and an amine group at the 1-position. Additionally, there is a cyclohexylmethyl side chain attached to the same carbon as the amine group. This arrangement results in a molecule with both steric and electronic effects that can influence its reactivity and interactions with biological targets.

The synthesis of this compound involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms, in particular, necessitates careful selection of reagents and catalysts to prevent unwanted side reactions. Recent advances in synthetic methodologies have enabled more efficient routes to this intermediate, leveraging transition metal catalysis and asymmetric techniques to enhance selectivity and yield.

In the realm of pharmaceutical research, 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine has been explored as a building block for various drug candidates. Its structural features make it a versatile precursor for molecules targeting different biological pathways. For instance, the amine group can be further functionalized to introduce pharmacophores that interact with specific enzymes or receptors. The fluoro substituents, on the other hand, are known to enhance metabolic stability and binding affinity in drug molecules.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine, researchers have been able to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Preliminary studies have indicated that derivatives of this compound exhibit potent inhibitory activity against certain kinases while maintaining good selectivity over related enzymes.

The impact of fluorine atoms on drug design cannot be overstated. Fluorine's ability to influence electronic properties and metabolic stability has led to numerous successful drugs on the market. In the case of 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine, the two fluorine atoms at the 4-position contribute to increased lipophilicity and binding affinity, making it an attractive scaffold for further derivatization. This has spurred interest among medicinal chemists who are constantly seeking novel ways to optimize drug candidates.

Recent research has also highlighted the potential of this compound in materials science applications beyond pharmaceuticals. The unique combination of steric bulk from the cyclohexylmethyl group and electronic effects from fluorine substitution makes it a candidate for use in liquid crystals or organic semiconductors. These materials are integral to advanced display technologies and electronic devices, where precise control over molecular structure is essential for optimal performance.

The chemical reactivity of 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine allows for further functionalization through various chemical transformations. For example, nucleophilic substitution reactions can be employed to introduce additional functional groups at different positions on the molecule. This flexibility enables chemists to tailor the properties of derived compounds for specific applications.

In conclusion, 1-(cyclohexylmethyl)-4,4-difluorocyclohexan-1-amine is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for this compound, its importance in advancing scientific innovation is likely to grow.